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Mechanism of Action: Dual Enzyme Inhibition

Amorolfine's primary antifungal action comes from inhibiting the synthesis of ergosterol, a critical

component of the fungal cell membrane [1] [2] [3]. It acts on two key enzymes in the biosynthetic pathway:

Δ14-reductase
Δ7-Δ8 isomerase [1] [2]

This dual inhibition leads to a depletion of ergosterol and the accumulation of toxic sterol intermediates (e.g.,

24-methylene ignosterol) in the cell membrane [1] [3]. The resulting membrane is defective, leading to

increased permeability and disruption of critical cellular functions. At a molecular level, amorolfine does not

affect cellular respiration or the synthesis of DNA, RNA, protein, or carbohydrate [3].

The diagram below illustrates this pathway and the points of inhibition.
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Amorolfine inhibits two key enzymes in ergosterol biosynthesis, leading to toxic sterol accumulation and a

defective fungal cell membrane [1] [2] [3].

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 6 Tech Support

https://www.smolecule.com/products/s1807234?utm_src=pdf-body-img
https://pubmed.ncbi.nlm.nih.gov/1550968/
https://www.sciencedirect.com/topics/neuroscience/amorolfine
https://www.chemicalbook.com/article/mechanism-of-action-of-amorolfine.htm
https://www.smolecule.com/products/s1807234?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Fungistatic vs. Fungicidal Activity

The activity of amorolfine is both time- and concentration-dependent [3]. It is fungistatic (inhibits

growth) at lower concentrations and fungicidal (kills fungi) at higher concentrations against most

susceptible species [1] [4] [5].

The table below summarizes its in vitro activity spectrum and the nature of its effect against various fungi.

Fungal Group Example Organisms Activity Key Quantitative Data (MIC)

Dermatophytes Trichophyton
mentagrophytes, T. rubrum
[1] [5]

Fungistatic &

Fungicidal [1] [5]

Highest fungicidal activity

against T. mentagrophytes [5]

Yeasts Candida albicans [1] [4] Fungistatic &
Fungicidal [1]

Active against some yeasts [4]
[5]

Moulds Various dematiaceous and
filamentous fungi [4] [5]

Fungistatic [4] [5] Active against some moulds
[4] [5]

Dimorphic
Fungi

Not specified Fungistatic [4] [5] Active [4] [5]

Experimental Evidence and Protocols

Key preclinical models demonstrate amorolfine's efficacy in treating superficial fungal infections.

In Vitro Susceptibility Testing

Methodology: Conventional in vitro susceptibility tests determine the Minimum Inhibitory
Concentration (MIC) for fungistatic activity and Minimum Fungicidal Concentration (MFC) [4] [5].

Findings: Amorolfine has its greatest fungistatic activity against dermatophytes and dimorphic fungi.
It is also fungicidal against most species, with the highest activity observed against Trichophyton
mentagrophytes [1] [5].
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In Vivo Efficacy Models

Guinea Pig Model of Cutaneous Trichophytosis: Infection is induced by T. mentagrophytes on the
shaved skin. Topical amorolfine (0.01% and higher concentrations) effectively clears fungal lesions.

On a concentration basis, it showed greater activity than naftifine, oxiconazole, ketoconazole,
bifonazole, and clotrimazole, but lower activity than terbinafine [1] [5].

Rat Model of Vaginal Candidiasis: Topical amorolfine produces a dose-dependent reduction in
vaginal yeast cell counts, starting at 0.01% concentration. A 1% concentration completely clears the

infection [1] [5].

Pharmacokinetics and Therapeutic Use

Amorolfine's properties make it suitable only for topical application.

Property Description Implication

Systemic
Absorption

Minimal through skin/nails; plasma
concentrations undetectable (<0.5 μg/L)

after topical application [5] [3]

No systemic efficacy; low risk of
systemic side effects

Lack of
Systemic
Activity

Inactive in experimental systemic mycoses

[1] [2]

Confined to treating superficial

infections

Skin & Nail
Retention

Active concentrations retained in skin for 2-
3 days [5]

Supports once-daily (cream) or
once/twice-weekly (nail lacquer)

dosing [2] [6]

Formulations 0.25% cream, 5% nail lacquer [5] [3] [6] For dermatomycoses and

onychomycosis

Emerging Research and Additional Mechanisms

Mitochondrial Calcium Uniporter (MCU) Modulation: A 2021 high-throughput screen identified
amorolfine as a positive modulator of the MCU, a mammalian mitochondrial calcium channel [7]. This
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effect is independent of its antifungal action and was shown to increase mitochondrial metabolism

and muscle size in an MCU-dependent manner in experimental models [7].
Synergistic Antibacterial Activity: A 2025 study demonstrated that amorolfine exhibits synergistic

activity with the antibiotic colistin against the Gram-negative bacterium Acinetobacter baumannii [8].
The proposed mechanisms include enhancing colistin-induced membrane disruption and a newly

identified capacity of amorolfine to bind to bacterial DNA [8].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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